Cas no 112641-64-2 (6-Chloro-2-fluoro-3-methoxybenzaldehyde)

6-Chloro-2-fluoro-3-methoxybenzaldehyde is a versatile aromatic aldehyde featuring a unique substitution pattern, combining chloro, fluoro, and methoxy functional groups on the benzaldehyde scaffold. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing chloro and fluoro substituents enhance reactivity in nucleophilic aromatic substitution reactions, while the methoxy group provides additional steric and electronic modulation. Its distinct substitution pattern enables precise regioselective transformations, making it useful for constructing complex heterocyclic systems. The compound exhibits good stability under standard conditions and demonstrates compatibility with various synthetic protocols. Its high purity and well-defined structure facilitate reproducible results in multi-step syntheses.
6-Chloro-2-fluoro-3-methoxybenzaldehyde structure
112641-64-2 structure
Product Name:6-Chloro-2-fluoro-3-methoxybenzaldehyde
CAS No:112641-64-2
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD04115946
CID:894562
PubChem ID:3580261
Update Time:2025-07-02

6-Chloro-2-fluoro-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-fluoro-3-methoxybenzaldehyde
    • 2-chloro-6-fluoro-5-methoxybenzaldehyde
    • 6-chloro-2-fluoro-3-methoxy-benzaldehyde
    • JRD-1469
    • CS-0188016
    • EN300-7400556
    • 6-Chloro-2-fluoro-3-methoxybenzaldehyde, 97%
    • AS-36233
    • DB-359380
    • SCHEMBL1764794
    • Z1255458151
    • AKOS015956766
    • OADUJQWBRPRPQX-UHFFFAOYSA-N
    • DTXCID70344701
    • SY102503
    • MFCD04115946
    • DTXSID80393841
    • 112641-64-2
    • MDL: MFCD04115946
    • Inchi: 1S/C8H6ClFO2/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3
    • InChI Key: OADUJQWBRPRPQX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1C=O)F)OC

Computed Properties

  • Exact Mass: 188.00400
  • Monoisotopic Mass: 188.0040353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Melting Point: 95-100℃
  • PSA: 26.30000
  • LogP: 2.30020
  • Sensitiveness: Air Sensitive

6-Chloro-2-fluoro-3-methoxybenzaldehyde Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

6-Chloro-2-fluoro-3-methoxybenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

6-Chloro-2-fluoro-3-methoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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£32.00 2025-02-21
Apollo Scientific
PC302367-5g
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£84.00 2025-02-21
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abcr
AB212028-5 g
6-Chloro-2-fluoro-3-methoxybenzaldehyde; .
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€158.10 2023-05-06
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